Cas no 1496383-74-4 (ethyl 5-iodothiophene-3-carboxylate)

• Product Name: ethyl 5-iodothiophene-3-carboxylate
• CAS No: 1496383-74-4
• MF: C₇H₇IO₂S
• MW: 282.098753213882
• MDL: MFCD23722993
• CID: 4602382
• PubChem ID: 22568884
• Update Time: 2024-03-01

ethyl 5-iodothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-iodothiophene-3-carboxylate

• MDL： MFCD23722993
• Inchi： 1S/C7H7IO2S/c1-2-10-7(9)5-3-6(8)11-4-5/h3-4H,2H2,1H3
• InChI Key： KWUIVKFNXQGVSY-UHFFFAOYSA-N
• SMILES： C1SC(I)=CC=1C(OCC)=O

Computed Properties

• Exact Mass: 281.92115g/mol
• Monoisotopic Mass: 281.92115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.5Ų